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Compound of Interest

Compound Name: Methyl 2-acetoxybenzoate

Cat. No.: B1217854

For Researchers, Scientists, and Drug Development Professionals
Introduction

Methyl 2-acetoxybenzoate, also known as methyl acetylsalicylate, is an organic compound
with the CAS number 580-02-9.[1][2] It is a derivative of salicylic acid and finds application in
the synthesis of pharmaceuticals and fragrances.[1] This technical guide provides a
comprehensive overview of the safety and handling precautions necessary for the use of
Methyl 2-acetoxybenzoate in a laboratory and research setting. Due to the limited availability
of a comprehensive, official Safety Data Sheet (SDS) from major suppliers, this guide has been
compiled from available data sources. Contradictory information exists regarding its hazard
classification, and this guide will present the available data with appropriate context.

Hazard Identification and Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a framework for the hazardous properties of Methyl 2-acetoxybenzoate. The GHS information
provided by one company from one notification to the ECHA C&L Inventory indicates the
following classification:

Table 1: GHS Classification
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Hazard Class Category Hazard Statement

Skin corrosion/irritation 2 H315: Causes skin irritation
Serious eye damage/eye oA H319: Causes serious eye
irritation irritation

Specific target organ toxicity, ]
] ] H335: May cause respiratory
single exposure; Respiratory 3 o
o irritation
tract irritation

Source: PubChem[3]

It is important to note that some sources state that Methyl 2-acetoxybenzoate is not classified
as hazardous under the 2012 OSHA Hazard Communication Standard and does not appear to
be overly harmful.[4] However, given the GHS classification from a regulatory inventory, it is
prudent to handle this compound with the precautions outlined in this guide.

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for its safe
handling and storage.

Table 2: Physical and Chemical Properties
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Property Value Source
CAS Number 580-02-9 [1][2][5]16]
Molecular Formula C10H1004 [2]
Molecular Weight 194.19 g/mol [1]
Appearance White to almost white powder 5]
or crystal

Melting Point 47.0t0 51.0 °C [5]

Boiling Point 136 °C at 9 mmHg [5]
Solubility Soluble in Methanol [5]

Flash Point 121.4°C [7]

One source describes the substance as "Highly Flammable"[7], which is inconsistent with a
flash point of 121.4°C. Therefore, this classification should be treated with caution, and as a
combustible solid, it should be kept away from ignition sources.

Safe Handling and Storage

Adherence to proper handling and storage protocols is paramount to ensure the safety of
laboratory personnel.

Handling

o Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood to
minimize inhalation of dust or vapors.

o Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.
o Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).

o Skin and Body Protection: Wear a lab coat and appropriate protective clothing to prevent
skin contact.
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» Hygiene Practices: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

areas where the chemical is handled. Wash hands thoroughly after handling.

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.

» Keep away from incompatible materials such as strong oxidizing agents.

o Recommended storage temperature is below 15°C in a cool and dark place.[5]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is critical.

Table 3: First Aid Measures

Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of
water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

Ingestion . _ _ _
unconscious person. Seek immediate medical
attention.
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Accidental Release Measures

A clear and practiced protocol for managing accidental releases is essential.

o Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal
protective equipment (PPE) as outlined in Section 3.1. Avoid breathing dust.

e Environmental Precautions: Prevent the material from entering drains or waterways.
e Containment and Clean-up:

o For small spills, carefully sweep up the solid material, avoiding dust generation, and place
it into a suitable, labeled container for disposal.

o For large spills, cordon off the area and follow emergency procedures.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-
resistant foam.

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

» Specific Hazards: As a combustible solid, it may burn in a fire, producing irritating or toxic
gases (e.g., carbon monoxide, carbon dioxide).

» Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)
and full protective gear.

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Consult with a licensed professional waste disposal service to
ensure proper disposal.

Diagrams
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Logical Workflow for Handling a Chemical Spill

Cleanup Procedure
==

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill of Methyl 2-acetoxybenzoate.

First Aid Response to Exposure
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Exposure Event

Exposure to Methyl 2-acetoxybenzoate
/ N\
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Skin Contact Ingestion Inhalation Eye Contact
/ I 1
/ ] \
/ JF irst Aid Procedur#s \
Remove Contaminated Clothing Rinse Mouth Move to Fresh Air Rinse Eyes with Water (15 min)
Wash Skin with Soap & Water Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page
Caption: First aid procedures for different routes of exposure to Methyl 2-acetoxybenzoate.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
comprehensive Safety Data Sheet (SDS) provided by the manufacturer. Always consult the
most current SDS for the specific product you are using and follow all applicable safety
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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